Sophocarpine

Specification

• CAS No.: 145572-44-7
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.39
• IUPAC Name: (1R,2R,9S,17S)-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadec-4-en-6-one
• Standard InChI: InChI=1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
• Standard InChI Key: JNROTXSNSUXHFM-WKSMOURSSA-N
• SMILES: C1CC2CN3C(CC=CC3=O)C4C2N(C1)CCC4
• Appearance: Solid powder

Introduction

Chemical Structure and Properties

Sophocarpine (C₁₅H₂₂N₂O) is a tetracyclic matrine-type quinolizidine alkaloid with CAS number 145572-44-7. Also known as 13,14-didehydromatridin-15-one, this compound possesses a molecular weight of 246.348 and features an absolute stereochemistry, though its optical activity remains unspecified in current literature. Its chemical structure is characterized by an α,β-unsaturated carbonyl group, which provides a flexible reactive site for nucleophiles, making it an ideal starting material for drug synthesis and structural modification.

The physical-chemical properties of sophocarpine contribute significantly to its pharmacological activities and distribution within biological systems. As a quinolizidine alkaloid, it belongs to one of the largest and most important groups of naturally occurring organic molecules that constitute active ingredients in medicinal plants.

Natural Sources and Distribution

Sophocarpine is primarily found in various plant species of the genus Sophora, which exhibits wide distribution across North America and Eurasia. The compound has been isolated from several medicinal plants that have long been employed in traditional herbal medicine, particularly:

• Sophora alopecuroides L.

• Sophora flavescens Ait.

• Sophora viciifolia

• Sophora tonkinensis Gagnep.

• Daphniphyllum oldhamii (Hemsl.) K. Rosenthal

These plant species have been utilized in healthcare for centuries, especially throughout East Asia, where their medicinal properties have been recognized in various traditional medicine systems.

Comparative Analysis with Related Alkaloids

Sophocarpine represents one of many quinolizidine alkaloids found in the genus Sophora. To better understand its place within this family of compounds, Table 1 presents a comparative analysis of sophocarpine and related alkaloids, highlighting their molecular formulas and biological properties.

Table 1. Comparative Analysis of Sophocarpine and Related Alkaloids from Sophora Species

Name	Molecular Formula	Biological and Pharmacological Effects
Sophocarpine	C₁₅H₂₂N₂O	Anti-inflammatory, anti-tumor, anti-virus, anti-parasitic, analgesia, anti-diabetes, multi-organ protection
Oxysophocarpine	C₁₅H₂₂N₂O₂	Anti-inflammatory, anti-tumor, anti-virus, neuroprotective, analgesia
Sophoridine	C₁₅H₂₄N₂O	Anti-inflammatory, anti-tumor, anti-virus, anti-bacterial activity, multi-organ protection
Oxysophoridine	C₁₅H₂₄N₂O₂	Anti-inflammatory, anti-tumor, anti-virus, multi-organ protection
Matrine	C₁₅H₂₄N₂O	Anti-inflammatory, anti-tumor, anti-virus, anti-parasitic, multi-organ protection
Oxymatrine	C₁₅H₂₄N₂O₂	Anti-inflammatory, anti-tumor, anti-virus, antidiabetic, multi-organ protection
Aloperine	C₁₅H₂₄N₂	Anti-inflammatory, anti-tumor, anti-virus, anti-bacterial activity, multi-organ protection
Sophoramine	C₁₅H₂₀N₂O	Anti-inflammatory, anti-tumor, anti-arrhythmia
N-methylcytisine	C₁₂H₁₆N₂O	Anti-inflammatory, anti-virus
Cytisine	C₁₁H₁₄N₂O	Analgesia, reduce addiction to tobacco and alcohol, anti-tumor, anti-diabetes, anti-depression, multi-organ protection

This comparative analysis illustrates that while many of these compounds share similar biological activities, sophocarpine stands out for its comprehensive range of therapeutic effects across multiple biological systems.

Pharmacological Activities

Anti-inflammatory Effects

Sophocarpine demonstrates significant anti-inflammatory properties through its modulation of key inflammatory signaling pathways. Research has shown that it effectively suppresses inflammatory responses by inhibiting the NF-κB pathway, which plays a central role in regulating inflammation and immune responses. By targeting this pathway, sophocarpine reduces the production of pro-inflammatory cytokines and other inflammatory mediators, thereby attenuating inflammatory processes in various experimental models.

Anticancer Properties

The anticancer activities of sophocarpine have been documented across various cancer types. Studies indicate that it can inhibit tumor growth, induce cancer cell apoptosis, and suppress cancer cell migration and invasion. These effects are mediated through multiple mechanisms, including modulation of the PI3K/AKT pathway, which is crucial for cancer cell survival and proliferation. Luo et al. (2019) demonstrated significant anticancer effects, positioning sophocarpine as a potential candidate for development in oncology therapeutics.

Antiviral Activities

Sophocarpine exhibits notable antiviral properties against various viral pathogens. Research by Gao et al. (2013) and Sang et al. (2017) has documented the compound's ability to inhibit viral replication and modulate host immune responses to viral infections. The antiviral mechanisms likely involve interference with viral entry into host cells, inhibition of viral replication machinery, or enhancement of host antiviral immune responses.

Analgesic Effects

The analgesic properties of sophocarpine make it a promising candidate for pain management applications. Wang et al. (2021b) demonstrated significant pain-relieving effects in experimental models. The analgesic mechanisms may involve modulation of pain signaling pathways, reduction of inflammatory mediators that contribute to pain sensitization, or direct effects on neuronal activity.

Organ-protective Effects

Sophocarpine demonstrates substantial organ-protective properties, particularly for the cardiovascular system. In an overload-induced cardiac fibrosis rat model, the compound effectively attenuated cardiac fibrosis, as indicated by reduced heart weight to body weight ratio and improved hemodynamics. This cardioprotective effect was associated with decreased levels of proinflammatory cytokines, reduced collagen content, and suppressed matrix metalloproteinases (MMPs) activity through modulation of the NF-κB signaling pathway.

Additionally, sophocarpine has shown protective effects against sepsis-induced cardiomyopathy by inhibiting LPS-induced cardiac inflammation, oxidative stress, apoptosis, and autophagy. Mechanistic studies suggest this protection occurs through inhibition of the TLR-4/NF-κB pathway while simultaneously activating the Nrf2/HO-1 signaling pathway.

Other Biological Activities

Beyond its major pharmacological properties, sophocarpine exhibits several other noteworthy biological activities:

• Antidiabetic effects: Research has demonstrated sophocarpine's potential in managing type 1 diabetes through various mechanisms.

• Antiparasitic activities: The compound has shown effectiveness against certain parasitic organisms, suggesting potential applications in parasitic disease treatment.

• Agricultural applications: Sophocarpine has demonstrated promise as a natural control agent for pests such as red imported fire ants (Solenopsis invicta) and pea aphids (Acyrthosiphon pisum), highlighting its potential applications in sustainable agriculture.

Mechanism of Action

The diverse pharmacological effects of sophocarpine are mediated through its interaction with multiple signaling pathways and molecular targets. Research has identified several key mechanisms through which sophocarpine exerts its biological activities:

• NF-κB pathway inhibition: Sophocarpine modulates this central inflammatory pathway, reducing expression of pro-inflammatory cytokines and mediators.

• MAPK pathway modulation: The compound affects this signaling cascade involved in cell proliferation, differentiation, and stress responses.

• PI3K/AKT pathway regulation: Sophocarpine influences this pathway critical for cell growth, proliferation, and survival, particularly relevant to its anticancer effects.

• AMPK pathway activation: The compound interacts with this energy-sensing pathway involved in cellular energy homeostasis.

• TLR-4/NF-κB pathway inhibition: In cardiac models, sophocarpine suppresses this pathway to reduce inflammation and tissue damage.

• Nrf2/HO-1 pathway activation: The compound upregulates this antioxidant defense pathway to combat oxidative stress.

This multi-target mechanism of action contributes to sophocarpine's broad spectrum of pharmacological activities and highlights its potential as a versatile therapeutic agent.

Pharmacokinetics

The compound's absorption, distribution, metabolism, and excretion characteristics influence its bioavailability and therapeutic efficacy. While comprehensive pharmacokinetic data for sophocarpine remains somewhat limited, the available evidence suggests that further research into its pharmacokinetic properties would be valuable for optimizing its therapeutic potential.

Current Applications and Future Directions

The diverse pharmacological properties of sophocarpine position it as a promising candidate for various therapeutic applications. Current research focuses on several potential applications:

• Anti-inflammatory therapy: Development of sophocarpine-based treatments for inflammatory conditions.

• Cancer therapy: Exploration of sophocarpine's potential in oncology, either as a standalone treatment or as an adjuvant to conventional therapies.

• Antiviral treatments: Investigation of sophocarpine as a potential antiviral agent.

• Pain management: Development of sophocarpine-based analgesics.

• Cardioprotective agents: Exploration of sophocarpine's potential in cardiovascular medicine.

Despite these promising potential applications, several challenges and knowledge gaps remain in sophocarpine research:

• Limited toxicity and safety data: Comprehensive safety assessments are needed.

• Incomplete understanding of molecular mechanisms: Further research into sophocarpine's molecular targets is warranted.

• Pharmacokinetic limitations: Strategies to enhance sophocarpine's pharmacokinetic properties require development.

• Clinical translation: Transition from preclinical findings to clinical applications necessitates additional research.

Future research directions should focus on addressing these challenges to fully realize the therapeutic potential of sophocarpine.